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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for Isotrak sealed radioactive sources. Adherence to these guidelines is critical for

ensuring a safe laboratory environment and minimizing the risk of radiation exposure. This

document synthesizes general best practices for sealed source handling; users should always

consult the specific documentation provided by the manufacturer for the particular source in

use.

Core Safety Principles: The ALARA Concept
All work involving radioactive materials must adhere to the ALARA (As Low As Reasonably

Achievable) principle. This fundamental concept guides all radiation safety practices and is

achieved through the consistent application of three key protective measures:

Time: Minimize the duration of exposure to a radioactive source. Careful planning of

experiments and "dry runs" without the source can significantly reduce handling time.[1][2]

Distance: Maximize the distance from the radioactive source. The intensity of radiation

decreases significantly with distance. Remote handling tools should be used whenever

possible.[1][2]

Shielding: Use appropriate shielding materials between the source and personnel. The type

and thickness of shielding depend on the type and energy of the radiation emitted by the
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source.

General Handling and Storage Procedures
Proper handling and secure storage are paramount to prevent contamination and unauthorized

access to sealed sources.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling radioactive sources. This includes:

A full-length lab coat, worn closed with sleeves rolled down.[3]

Disposable gloves (latex or nitrile are generally suitable).[1][3] Gloves should be monitored

for contamination frequently and disposed of as radioactive waste.

Safety glasses or a face shield.[4]

Closed-toed shoes.[3][4]

Secure Storage and Access Control
Locked Storage: When not in use, sealed sources must be stored in a locked container or a

secured storage area.[1][2][3][5]

Controlled Access: Access to areas where radioactive sources are used and stored must be

restricted to authorized personnel.[5] Rooms containing radioactive materials should be

locked when unattended.[1][4][6]

Logbook: A logbook must be maintained to track the use of each sealed source, recording

the date, user's name, source identity, and the time the source is removed from and returned

to storage.[5]

General Laboratory Practices
Designated Areas: Work with radioactive materials should be confined to designated and

clearly labeled areas.[4]
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Contamination Prevention: Work surfaces should be covered with absorbent paper to contain

any potential spills.[4]

Prohibited Activities: Eating, drinking, smoking, and applying cosmetics are strictly prohibited

in areas where radioactive materials are handled or stored.[1][4]

Hand Washing: Hands should be thoroughly washed after handling radioactive materials.[1]

Post-Operational Surveys: After completing work, personnel should survey themselves and

their work area for contamination using an appropriate radiation detection instrument.[3]

Experimental Protocols: Leak Testing
Regular leak testing, also known as a wipe or smear test, is a critical procedure to verify the

integrity of a sealed source and ensure that no radioactive material is escaping.[7][8]

Frequency
Sealed sources must be leak tested at regular intervals, typically every six months, or as

specified by the manufacturer and regulatory requirements.[1][4][9]

Methodology for Wipe Test
This protocol provides a general procedure for performing a wipe test.

Materials:

Filter paper or a cotton swab of high wet strength.[8][10]

A solvent that will not damage the source housing (e.g., ethanol or deionized water).[8]

Forceps or remote handling tongs.[11]

Disposable gloves.

Plastic bag for the wipe sample.

Appropriate radiation detection instrument (e.g., liquid scintillation counter or gamma

counter).
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Procedure:

Preparation: Don appropriate PPE. Prepare a labeled plastic bag for the wipe sample.

Wipe Sampling: Moisten the filter paper or swab with the chosen solvent.[8][12] Using

forceps, wipe all accessible external surfaces of the source housing where contamination

could accumulate.[8][12] If the source is in a device, wipe the nearest accessible surfaces.

[10]

Sample Collection: Place the used wipe into the labeled plastic bag.[11][12]

Analysis: Analyze the wipe sample for removable contamination using a suitable radiation

detection instrument. The analysis should be sensitive enough to detect 0.005 microcuries

(185 Bq) of radioactive material.[8][12][13]

Record Keeping: Document the results of the leak test, including the date, source

identification, method used, and the measured activity.

Action Limit: If the wipe test reveals removable contamination exceeding 0.005 microcuries

(185 Bq), the source is considered to be leaking.[8][13] In such an event, immediately remove

the source from service, place it in a sealed container, and notify the Radiation Safety Officer

(RSO).

Emergency Procedures
In the event of an emergency involving a radioactive source, the primary priorities are to ensure

human safety and to contain the situation.

Lost or Stolen Source
If a sealed source is discovered to be missing, immediately:

Notify all personnel in the area.[14]

Secure the area to prevent unauthorized entry.

Contact the Radiation Safety Officer immediately.[1][6]
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Damaged or Leaking Source
If a source is damaged or suspected of leaking:

Do not handle the source directly.

Evacuate the immediate area: Notify all persons in the vicinity to leave the room at once.[11]

Prevent the spread of contamination: Cover the suspected spill with absorbent paper without

attempting to clean it up.[11][14] Confine the movement of all potentially contaminated

personnel.[14]

Close and secure the room: Leave the room and lock all doors to prevent entry.[11][14] Post

a warning sign on the door.

Call for help: Immediately notify the Radiation Safety Officer.[6][14]

Personnel Decontamination
In the event of skin contamination:

Remove any contaminated clothing immediately and place it in a labeled bag for evaluation

by the RSO.[6][11]

Flush the affected skin area thoroughly with lukewarm water and wash with a mild soap.[6]

[11][15] Do not use abrasive materials or break the skin.[6][15]

Quantitative Data Summary
The following table summarizes key quantitative safety parameters based on general

regulatory guidelines for sealed radioactive sources. Users must refer to the specific calibration

certificate and documentation provided by Isotrak for the exact specifications of their source.
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Parameter Guideline Value Regulatory Reference

Leak Test Action Level < 0.005 µCi (185 Bq)
10 CFR Part 835[13],

SAHPRA[8]

External Radiation Limit

(Storage)
200 mrem/hr at surface IAC 641—45.3(136C)[9]

External Radiation Limit

(Storage)
10 mrem/hr at 1 meter IAC 641—45.3(136C)[9]

Diagrams
The following diagrams illustrate key workflows and logical relationships in the safe handling of

sealed sources.
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Sealed Source Handling Workflow

Obtain Authorization
(RSO Approval)

Plan Experiment
(Apply ALARA)
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(Absorbent Paper, Shielding)
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Return Source to
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Survey Work Area and
Personnel for Contamination

Dispose of Waste
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Document Use in
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Caption: Standard workflow for handling a sealed radioactive source.
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Emergency Response for a Damaged Source

Damaged Source
Identified

Evacuate Immediate Area

Notify All PersonnelPrevent Spread of
Contamination

Secure the Area
(Lock Doors, Post Warning)

Notify Radiation
Safety Officer (RSO)

Personnel Decontamination
(if necessary) Await RSO Instructions

Click to download full resolution via product page

Caption: Logical steps for responding to a damaged sealed source.
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Leak Test (Wipe Test) Protocol

Prepare for Test
(Don PPE, Label Sample Bag)

Moisten Wipe Material

Wipe Accessible Surfaces
of Source Housing

Place Wipe in
Labeled Bag

Analyze Sample for
Removable Contamination

Result < 0.005 µCi?

Source Passes
(Document and Return to Service)

Yes

Source Fails
(Remove from Service, Notify RSO)

No

Click to download full resolution via product page

Caption: Decision workflow for a sealed source leak test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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